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Compound of Interest

Compound Name: 2-Nitroadamantane

Cat. No.: B056112

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory or drug development setting. It is not a substitute for a formal risk assessment and
should be used in conjunction with the official Safety Data Sheet (SDS) and established
institutional safety protocols.

Introduction

2-Nitroadamantane is a unique molecule that combines the rigid, three-dimensional
adamantane cage with a nitro functional group. This structure imparts specific chemical and
physical properties that are of interest in medicinal chemistry and materials science. As with
any specialized chemical, a thorough understanding of its potential hazards and the
implementation of appropriate safety and handling precautions are paramount for ensuring the
well-being of researchers and the integrity of experimental outcomes. This guide provides an
in-depth overview of the known safety information for 2-nitroadamantane, supplemented with
best practices for handling nitroalkanes and adamantane derivatives.

Hazard Identification and Classification

Based on available safety data, 2-nitroadamantane is classified with the following hazards.[1]

GHS Classification:
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e Acute Aquatic Hazard: Category 3 (Harmful to aquatic life)[1]

o Chronic Aquatic Hazard: Category 4 (May cause long-lasting harmful effects to aquatic life)

[1]
Hazard Statements:
e H402: Harmful to aquatic life.[1]
e H413: May cause long lasting harmful effects to aquatic life.[1]
Precautionary Statements:
e P273: Avoid release to the environment.[1]
e P501: Dispose of contents/container to an approved waste disposal plant.[1]

While the primary documented hazards relate to environmental effects, the presence of the
nitro group warrants caution regarding potential reactivity and thermal instability, which are
characteristic of nitroalkanes.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-nitroadamantane is provided in
the table below. This information is crucial for safe handling, storage, and experimental design.

Property Value Reference
Molecular Formula C10H15NO2 [2]
Molecular Weight 181.23 g/mol [2]
Appearance NOF explicitly stated, likely a

solid
Boiling Point Data not available [2]
Melting Point Data not available
Solubility Insoluble in water [3]
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Toxicological Information

Detailed toxicological data for 2-nitroadamantane is limited. However, general precautions for

handling nitro-containing compounds should be observed.

Exposure Route

Potential Effects and First Aid

Inhalation

May cause respiratory tract irritation. Move the

affected person to fresh air.[1]

Skin Contact

May cause skin irritation. Immediately remove
contaminated clothing and rinse the skin with

water/shower.[1]

Eye Contact

May cause eye irritation. Rinse out with plenty of

water and remove contact lenses if present.[1]

Ingestion

May be harmful if swallowed. Make the victim
drink water (two glasses at most). Consult a

doctor if feeling unwell.[1]

Reactivity and Stability

The reactivity of 2-nitroadamantane is influenced by both the adamantane cage and the nitro

group.

» Nitroalkane Reactivity: Nitroalkanes can be sensitive to heat, shock, and friction. They can

react violently with reducing agents, strong bases, and metals. The presence of metal oxides

can increase the thermal sensitivity of nitroalkanes.[3][4]

o Adamantane Stability: The adamantane structure itself is highly stable. However, functional

groups attached to the cage can undergo various chemical transformations.

¢ Incompatible Materials: Strong oxidizing agents, strong reducing agents, and strong bases.

e Hazardous Decomposition Products: Combustion may produce carbon oxides and nitrogen

oxides.[1]
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Experimental Protocols and Handling Procedures

The following protocols are based on best practices for handling potentially hazardous
chemicals in a research setting.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the appropriate level of PPE. The
following provides a general guideline:

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Hand Protection: Impervious gloves (e.g., nitrile) should be worn. The choice of glove
material should be based on the specific solvent being used.[1]

o Body Protection: A lab coat is required. For larger quantities or when there is a risk of
splashing, a chemical-resistant apron should also be worn.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator with an appropriate cartridge should be used.

General Handling in the Laboratory

o Work Area: All work with 2-nitroadamantane should be conducted in a well-ventilated fume
hood.

e Weighing: When weighing the solid compound, use a balance inside the fume hood or in a
designated weighing enclosure to prevent the dispersion of dust.

o Solutions: When preparing solutions, add the solid 2-nitroadamantane to the solvent slowly.
Be aware of any potential exothermic reactions, especially with reactive solvents.

e Heating: Avoid overheating solutions containing 2-nitroadamantane. Use a controlled
heating source such as a heating mantle or an oil bath with a temperature controller.

¢ Reactions: When conducting reactions, consider the potential for vigorous reactions,
especially with reducing agents or strong bases.[3][4] Use appropriate reaction vessel sizes
and consider dropwise addition of reagents.
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Spill and Emergency Procedures

o Small Spills:

[e]

Evacuate non-essential personnel from the immediate area.[1]

o

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o

Collect the absorbed material into a sealed container for proper disposal.[1]

[¢]

Clean the spill area with a suitable solvent, followed by soap and water.
o Large Spills:

o Evacuate the laboratory immediately.

o Alert institutional safety personnel.

o Do not attempt to clean up a large spill without proper training and equipment.
o Fire:

o Use a dry chemical, carbon dioxide, or foam extinguisher.[1]

o Wear self-contained breathing apparatus in the event of a fire.[1]

Storage and Disposal

o Storage: Store 2-nitroadamantane in a tightly closed container in a dry, well-ventilated area.
[1] Keep it away from incompatible materials.

» Disposal: Dispose of 2-nitroadamantane and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations. Do not allow the product to
enter drains.[1]

Diagrams and Workflows

The following diagrams illustrate key safety and handling workflows for 2-nitroadamantane.
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General Handling Workflow for 2-Nitroadamantane

Weigh Compound

Prepare Solution
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Caption: A generalized workflow for the safe handling of 2-nitroadamantane in a laboratory
setting.
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Personal Protective Equipment (PPE) Decision Tree

Handling 2-Nitroadamantane?
Handling solid? Handling solution?
Risk of dust? Risk of splash?

Wear Respirator Wear Safety Goggles Wear Face Shield
Wear Nitrile Gloves
Wear Lab Coat
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Spill Response Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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